Cas no 2228504-18-3 (tert-butyl 4-(3-amino-2,2-dimethylcyclopropyl)-3-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(3-amino-2,2-dimethylcyclopropyl)-3-methylpiperidine-1-carboxylate
• CAS No: 2228504-18-3
• MF: C₁₆H₃₀N₂O₂
• MW: 282.421604633331
• CID: 6000177
• PubChem ID: 165621708
• Update Time: 2025-05-20

tert-butyl 4-(3-amino-2,2-dimethylcyclopropyl)-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(3-amino-2,2-dimethylcyclopropyl)-3-methylpiperidine-1-carboxylate
• EN300-1898804
• 2228504-18-3

• Inchi： 1S/C16H30N2O2/c1-10-9-18(14(19)20-15(2,3)4)8-7-11(10)12-13(17)16(12,5)6/h10-13H,7-9,17H2,1-6H3
• InChI Key： XDQSMQPELJUGFQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(C)C1)C1C(C1(C)C)N)=O

Computed Properties

• Exact Mass: 282.230728204g/mol
• Monoisotopic Mass: 282.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 4-(3-amino-2,2-dimethylcyclopropyl)-3-methylpiperidine-1-carboxylate

Introduction to Tert-butyl 4-(3-amino-2,2-dimethylcyclopropyl)-3-methylpiperidine-1-carboxylate (CAS No. 2228504-18-3)

Tert-butyl 4-(3-amino-2,2-dimethylcyclopropyl)-3-methylpiperidine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2228504-18-3, belongs to a class of molecules that exhibit promise in various therapeutic applications. Its molecular structure incorporates several key functional groups, including a tert-butyl group, an amino-substituted cyclopropyl ring, and a piperidine moiety, which collectively contribute to its distinct chemical and pharmacological properties.

The synthesis of Tert-butyl 4-(3-amino-2,2-dimethylcyclopropyl)-3-methylpiperidine-1-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of the tert-butyl group not only enhances the lipophilicity of the molecule but also provides a stable framework for further functionalization. The cyclopropyl ring, substituted with an amino group, introduces additional complexity and reactivity, making it a valuable scaffold for drug design. This compound's piperidine core is well-known for its role in medicinal chemistry, particularly in the development of central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier.

In recent years, there has been a growing interest in exploring the pharmacological potential of Tert-butyl 4-(3-amino-2,2-dimethylcyclopropyl)-3-methylpiperidine-1-carboxylate. Research studies have highlighted its potential in several therapeutic areas, including neurology and anti-inflammatory treatments. The unique structural features of this compound make it an attractive candidate for further investigation. Specifically, the combination of the amino-substituted cyclopropyl ring and the piperidine moiety suggests that it may interact with specific biological targets, potentially leading to novel therapeutic effects.

One of the most compelling aspects of Tert-butyl 4-(3-amino-2,2-dimethylcyclopropyl)-3-methylpiperidine-1-carboxylate is its potential as a lead compound for drug development. The presence of multiple functional groups provides numerous opportunities for chemical modification, allowing researchers to fine-tune its pharmacological properties. For instance, modifications to the amino group or the cyclopropyl ring could alter its binding affinity and selectivity for specific receptors or enzymes. This flexibility makes it a valuable tool in medicinal chemistry and drug discovery.

The compound's stability under various conditions is another critical factor that contributes to its appeal in pharmaceutical research. The tert-butyl group provides steric hindrance, protecting the molecule from unwanted side reactions. Additionally, the piperidine core is known for its stability in both acidic and basic environments, making it suitable for a wide range of synthetic pathways. These properties ensure that Tert-butyl 4-(3-amino-2,2-dimethylcyclopropyl)-3-methylpiperidine-1-carboxylate remains a viable candidate throughout the drug development process.

Recent advancements in computational chemistry have further enhanced the understanding of Tert-butyl 4-(3-amino-2,2-dimethylcyclopropyl)-3-methylpiperidine-1-carboxylate's potential applications. Molecular modeling studies have revealed insights into how this compound might interact with biological targets at the molecular level. These simulations have helped researchers predict its binding affinity and selectivity, providing a rational basis for designing more effective derivatives. By leveraging computational tools alongside traditional experimental approaches, scientists can accelerate the discovery process and identify promising candidates for further development.

The synthesis and characterization of Tert-butyl 4-(3-amino-2,2-dimethylcyclopropyl)-3-methylpiperidine-1-carboxylate have also contributed to our understanding of synthetic methodologies in organic chemistry. The multi-step synthesis involves various reaction types, including nucleophilic substitution, cyclization reactions, and protection-deprotection strategies. Each step must be carefully optimized to ensure high yield and purity. The successful synthesis of this compound demonstrates the versatility of modern synthetic techniques and underscores their importance in pharmaceutical research.

In conclusion, Tert-butyl 4-(3-amino-2,2-dimethylcyclopropyl)-3-methylpiperidine-1-carboxylate (CAS No. 2228504-18-3) is a structurally complex and pharmacologically promising compound with significant potential in therapeutic applications. Its unique combination of functional groups makes it an attractive scaffold for drug design, while its stability under various conditions ensures its viability throughout the drug development process. Advances in computational chemistry have further illuminated its potential applications, providing new avenues for research and development. As pharmaceutical science continues to evolve, compounds like Tert-butyl 4-(3-amino-2,2-dimethylcyclopropyl)-3-methylpiperidine-1-carboxylate will undoubtedly play a crucial role in shaping future treatments.